BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to High-Purity Solvent Red
149 for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent Red 149

Cat. No.: B1293832

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Solvent Red 149, a
fluorescent dye with niche applications in scientific research. While primarily utilized in the
plastics and polymer industries for its vibrant color and stability, its photophysical properties
may be of interest to researchers in materials science and related fields. This document
outlines commercial suppliers, key technical data, and generalized experimental protocols for
the qualification of this dye for research purposes.

Introduction to Solvent Red 149

Solvent Red 149, also known by its chemical name 6-(Cyclohexylamino)-3-N-
methylanthrapyridone, is a synthetic organic dye belonging to the anthrapyridone class.[1] It is
characterized by its brilliant bluish-red hue and strong fluorescence.[2] Its robust thermal
stability and lightfastness have made it a staple in industrial coloring applications.[1][3][4][5] For
research applications, particularly in fields such as polymer science and fluorescence-based
assays, the purity and well-defined properties of this dye are critical.

Commercial Suppliers of High-Purity Solvent Red
149

A number of chemical suppliers offer Solvent Red 149, with some providing grades suitable for
research and development. The following table summarizes a selection of these suppliers. It is
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important to note that purity claims should be verified by lot-specific certificates of analysis,
which are typically available upon request from the supplier.

Supplier Product Name(s) Purity Specification CAS Number(s)
_ _ 21295-57-8, 71902-
Biosynth Solvent Red 149 Min. 95%
18-6
Jinan Ogilvy Chemical  Solvent Red 149,
>99% 21295-57-8
Co., Ltd. Fluorescent Red HFG
Colorants Chem Pvt Solvent Red 149, 21295-57-8, 71902-
Ltd Fluorescent Red HFG 18-6
Hangzhou Epsilon Fluorescent Red HFG, 21295-57-8, 71902-
Chemical Co.,Ltd Sumiplast Red HFG 18-6
Alfa Chemistry Solvent Red 149 - 21295-57-8

Physicochemical and Technical Data

The following tables provide a summary of the key physicochemical and technical properties of
Solvent Red 149, compiled from various supplier technical data sheets. These values should
be considered as typical and may vary between batches and suppliers.

| Physicachemical :

Property Value Source(s)

6-(Cyclohexylamino)-3-N-

Chemical Name methylanthrapyridone s
CAS Number(s) 21295-57-8, 71902-18-6 [2]
Molecular Formula C23H22N202 [2][6]
Molecular Weight 358.43 g/mol [2][6]
Appearance Red to bluish-red powder [B1141[7]
Chemical Structure Pyridine anthrone [2]
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Technical Performance Data

Parameter Value Source(s)

Melting Point 246-252 °C, 267.5 °C [8]

Heat Resistance Up to 300 °C [3B1141[5]

Light Fastness 6-8 (on a scale of 1-8) [31[4]

Density ~1.31 - 1.35 g/cm3 [41151[8]

Water Solubility Insoluble (£1.0%) [4]

Organic Solvent Solubility Soluble in various organic 9]
solvents

Experimental Protocols for Quality Assessment of
High-Purity Dyes

For research applications, it is imperative to verify the purity and characterize the properties of
commercially supplied dyes. The following are generalized protocols for the quality assessment
of a high-purity dye such as Solvent Red 149.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Objective: To determine the purity of Solvent Red 149 and identify any impurities.
Methodology:

o Sample Preparation: Accurately weigh approximately 1 mg of the Solvent Red 149 sample
and dissolve it in 10 mL of a suitable solvent (e.g., acetonitrile or tetrahydrofuran) to prepare
a stock solution. Further dilute as necessary to fall within the linear range of the detector.

e Chromatographic Conditions:

o Column: Areverse-phase C18 column (e.g., 4.6 x 250 mm, 5 um patrticle size) is typically
suitable.
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o Mobile Phase: A gradient of acetonitrile and water (both may be acidified with 0.1% formic
acid or trifluoroacetic acid to improve peak shape) is a common starting point. A typical
gradient could be from 50% to 100% acetonitrile over 20 minutes.

o Flow Rate: 1.0 mL/min.
o Column Temperature: 25-30 °C.

o Detection: A diode array detector (DAD) or a UV-Vis detector set at the absorption
maximum of Solvent Red 149. A fluorescence detector can also be used for higher
sensitivity and selectivity.

o Data Analysis: The purity is calculated based on the area percentage of the main peak
relative to the total area of all peaks detected in the chromatogram.

Spectroscopic Characterization (UV-Vis and
Fluorescence)

Objective: To determine the absorption and emission spectra of Solvent Red 149.
Methodology:

o Sample Preparation: Prepare a dilute solution of Solvent Red 149 in a spectroscopic grade
solvent (e.g., ethanol, chloroform, or toluene). The concentration should be adjusted to have
an absorbance of approximately 0.1-0.5 at the absorption maximum for UV-Vis
measurements and a lower concentration for fluorescence measurements to avoid inner filter
effects.

o UV-Vis Spectroscopy:

o Scan the sample from approximately 300 nm to 700 nm using a dual-beam UV-Vis
spectrophotometer.

o Record the wavelength of maximum absorption (Amax).

 Fluorescence Spectroscopy:
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o Using a spectrofluorometer, excite the sample at its Amax (or a suitable wavelength in the
absorption band).

o Record the emission spectrum.
o Record the wavelength of maximum emission (Aem).

o To determine the fluorescence quantum yield, a reference standard with a known quantum
yield in the same spectral region (e.g., Rhodamine 6G or Rhodamine 101) should be used
under identical experimental conditions.

Visualizations

General Workflow for Qualifying a Commercial Dye for
Research

The following diagram illustrates a generalized workflow for the qualification of a commercial
dye, such as Solvent Red 149, for use in a research setting. This process ensures the identity,
purity, and relevant photophysical properties of the dye are well-characterized before its use in
experiments.
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Phase 1: Procurement and Initial Assessment

Procure Dye from Commercial Supplier

Review Supplier Documentation (CoA, SDS)

l

Visual Inspection and Solubility Tests

Phase 2: Purity and Identity Verification

Phase 3: Photophysjcal Characterization

Phase 4: Fingl Qualification

Qualified for Research Use

Click to download full resolution via product page

Caption: Workflow for the qualification of a commercial dye for research applications.
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Conclusion

Solvent Red 149 is a commercially available fluorescent dye with well-documented
applications in industrial settings. For researchers, its utility will depend on the specific
requirements of their application. Due to the limited availability of research-grade certified
materials, it is essential for scientists to independently verify the purity and characterize the
photophysical properties of commercially sourced Solvent Red 149 using standard analytical
techniques. The protocols and workflow outlined in this guide provide a framework for such a
gualification process, enabling the reliable use of this dye in a research context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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